Cas no 885966-08-5 ([1,1'-Biphenyl]-3-methanol,2'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-methanol,2'-(trifluoromethyl)-
• CAS No: 885966-08-5
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• CID: 712038
• PubChem ID: 20100323
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-methanol,2'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol,2'-(trifluoromethyl)-
• [3-[2-(trifluoromethyl)phenyl]phenyl]methanol
• 3-(2-(Trifluoromethyl)phenyl)benzyl alcohol
• [1,1'-Biphenyl]-3-methanol,2'-(trifluoromethyl)
• [2'-(Trifluoromethyl)[1,1'-biphenyl]-3-yl]methanol
• AKOS004122949
• BB 0224062
• DTXSID70602535
• 885966-08-5
• (2'-(Trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanol
• KNOZWVVKUYTQCA-UHFFFAOYSA-N

• MDL： MFCD05979695
• Inchi： 1S/C14H11F3O/c15-14(16,17)13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-18/h1-8,18H,9H2
• InChI Key： KNOZWVVKUYTQCA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(CO)C=1)(F)F

Computed Properties

• Exact Mass: 252.07600
• Monoisotopic Mass: 252.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.86470